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Compound of Interest

Compound Name: Morfamquat

Cat. No.: B1218459

A detailed examination of the toxicological profiles of the bipyridyl herbicides, morfamquat and
diquat, for researchers, scientists, and drug development professionals.

Morfamquat and diquat are both bipyridyl herbicides that exert their primary toxic effect
through the inhibition of Photosystem I in plants. This mode of action leads to the generation of
reactive oxygen species (ROS), causing rapid cell death and desiccation. While sharing a
common mechanistic pathway, a thorough review of available toxicological data reveals distinct
differences in their acute toxicity profiles and the extent of scientific investigation into their
effects. Diquat has been extensively studied, with a wealth of data available on its oral, dermal,
and inhalation toxicity. In contrast, morfamquat, an obsolete herbicide in many parts of the
world, has a more limited publicly available toxicological dataset, particularly for dermal and
inhalation routes of exposure.

Quantitative Toxicity Data

A summary of the acute toxicity data for morfamquat and diquat is presented below. The data
highlights the moderate to high toxicity of both compounds.
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Compound Test Species Route Value Reference
Morfamquat

] ) LD50 Rat Oral 325 mg/kg [1]
Dichloride
Diquat 120 - 231

) ) LD50 Rat Oral 2]
Dibromide mg/kg
Diquat )

) ) LD50 Rabbit Dermal >400 mg/kg [2]
Dibromide
Diquat Inhalation

_ , LC50 Rat 0.121 mg/L [3]
Dibromide (4h)

LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.
LC50 (Lethal Concentration, 50%) is the concentration in air or water that kills half of the test
animals during the exposure period.

Mechanism of Action: Photosystem I Inhibition and
Oxidative Stress

Both morfamquat and diquat are potent inhibitors of Photosystem | (PSI), a critical component
of the light-dependent reactions of photosynthesis. Their cationic nature allows them to accept
electrons from the PSI complex, diverting them from their normal pathway. This process
generates highly reactive free radicals. In the presence of oxygen, these radicals donate the
electron to molecular oxygen, creating a superoxide anion. This initiates a cascade of reactions
that produce other ROS, such as hydrogen peroxide and hydroxyl radicals. The resulting
oxidative stress leads to lipid peroxidation, membrane damage, and ultimately, rapid cell death.

[1][4]
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Bipyridyl Herbicide Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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